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Compound of Interest

Compound Name: Thenoyltrifluoroacetone

Cat. No.: B1682245

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid
Thenoyltrifluoroacetone (TTFA), a compound commonly used as a chelating agent and an
inhibitor of cellular respiration. Adherence to these guidelines is crucial for ensuring personnel
safety and maintaining a safe laboratory environment.

Chemical and Physical Properties

Thenoyltrifluoroacetone is a yellow-tan solid organic compound. A summary of its key
physical and chemical properties is presented below.
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Property Value

Chemical Formula CsHsF30:2S

Molar Mass 222.18 g/mol

Appearance Yellow-tan solid powder.[1][2]

Melting Point 40-44 °C (104-111.2 °F).[1]

Boiling Point 96-98 °C (204.8-208.4 °F) at 8 mmHg.[1]
Flash Point 111 °C (231.8 °F).[1]

Solubility Sparingly soluble in water; readily soluble in

organic solvents.[2]

Vapor Pressure

Negligible.[2]

Hazard Identification and Classification

Solid Thenoyltrifluoroacetone is classified as a hazardous substance. It is crucial to

understand its potential health effects and physical hazards.

Hazard Class

GHS Category Hazard Statement

Acute Toxicity, Oral

Category 4 H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[4]

Skin Corrosion/Irritation Category 2 5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[4][5]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[4][5]

Signal Word: Warning

Potential Health Effects:

 Inhalation: Causes respiratory tract irritation.[1]
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» Skin Contact: Causes skin irritation.[1]
e Eye Contact: Causes serious eye irritation.[1]

 Ingestion: Harmful if swallowed. The toxicological properties have not been fully investigated.
[1]

Exposure Controls and Personal Protective

Equipment

Appropriate engineering controls and personal protective equipment (PPE) are essential to
minimize exposure to solid Thenoyltrifluoroacetone.
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Control Parameter Recommendation

Use in a well-ventilated area, preferably within a

chemical fume hood, especially when handling
Engineering Controls powders to minimize dust generation.[1] An

eyewash station and safety shower should be

readily accessible.[1]

Wear chemical safety goggles or glasses with
side shields that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][4]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile
) ] rubber) and a lab coat.[2] Ensure gloves are
Skin Protection ) ]
inspected before use and changed if

contaminated.

For operations that may generate dust, a
NIOSH/MSHA-approved respirator should be

Respiratory Protection used in accordance with OSHA respirator
regulations in 29 CFR 1910.134 or European
Standard EN 149.[1]

Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory. Remove

Hygiene Measures ) )
and wash contaminated clothing before reuse.

[1]

Toxicological Information

The toxicological properties of Thenoyltrifluoroacetone have not been fully investigated. The
available data is summarized below.
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Toxicity Metric Value

Classified as Category 4 (Harmful if swallowed).

Acute Oral Toxicity
A specific LD50 value is not readily available.

Irritant to skin and mucous membranes.[1]

Primary Irritant Effect _ o
Causes serious eye irritation.[1]

Sensitization No sensitizing effects are known.

Not listed as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA

RTECS Number EK3540900

Detailed Experimental Protocol for Safe Handling

The following is a step-by-step protocol for the safe handling of solid Thenoyltrifluoroacetone
in a laboratory setting. This protocol is a general guideline and should be adapted to specific
experimental needs in consultation with a qualified safety professional.

5.1. Pre-Experiment Preparation

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of Thenoyltrifluoroacetone to be used, the potential for dust
generation, and the other chemicals involved.

e Fume Hood Preparation: Ensure the chemical fume hood is clean, uncluttered, and
functioning correctly. The sash should be positioned at the lowest practical height.

o Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,
glassware, and waste containers, within the fume hood to minimize movement in and out of

the containment area.

e Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Section 3,
including a lab coat, chemical safety goggles, and nitrile gloves.

5.2. Weighing and Dispensing
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» Minimize Dust: When weighing the solid, use a micro-spatula and handle the container
gently to avoid generating dust.

» Weighing Procedure: Place a piece of weighing paper on the analytical balance inside the
fume hood. Tare the balance. Carefully transfer the desired amount of
Thenoyltrifluoroacetone onto the weighing paper.

o Container Closure: Immediately and securely close the stock container of
Thenoyltrifluoroacetone after dispensing.

5.3. Dissolution and Reaction Setup

e Solvent Addition: If dissolving the solid, add the solvent to the reaction vessel first, if
possible, to reduce the likelihood of dust generation upon addition of the solid.

o Transfer of Solid: Carefully fold the weighing paper and transfer the solid
Thenoyltrifluoroacetone into the reaction vessel.

e Mixing: Use magnetic stirring or gentle swirling to dissolve the solid. Avoid vigorous shaking
that could create aerosols.

5.4. Post-Experiment Procedures

« Decontamination: Decontaminate all surfaces, glassware, and equipment that came into
contact with Thenoyltrifluoroacetone using an appropriate solvent and cleaning agent.

o Waste Disposal: Dispose of all waste, including contaminated weighing paper, gloves, and
excess reagents, in a clearly labeled hazardous waste container in accordance with
institutional and local regulations.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination: first gloves,
then lab coat, and finally eye protection.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

5.5. Spill and Emergency Procedures
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e Minor Spill: For a small spill of solid Thenoyltrifluoroacetone, carefully sweep or vacuum
the material into a designated hazardous waste container. Avoid generating dust. Clean the

spill area with a suitable solvent.

o Major Spill: In the event of a large spill, evacuate the immediate area and alert others.
Contact your institution's environmental health and safety department.

e Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

[e]

least 15 minutes and remove contaminated clothing. Seek medical attention.[1]

[e]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

[e]

Seek medical attention.[1]

[e]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[1]

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows for handling solid
Thenoyltrifluoroacetone.
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Caption: Risk assessment and control workflow for Thenoyltrifluoroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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